Cas no 873537-27-0 (4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine)

4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine is a synthetic organic compound with significant potential in pharmaceutical research. It features a piperazine ring, which enhances its solubility and bioavailability. The 3-fluoro group provides distinct electronic properties, making it a valuable tool for medicinal chemistry. This compound is suitable for drug discovery and development due to its unique structural features and potential for interaction with biological targets.
4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine structure
873537-27-0 structure
Product Name:4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine
CAS No:873537-27-0
MF:C12H18FN3
MW:223.28982591629
MDL:MFCD08699561
CID:1073011
PubChem ID:10751575
Update Time:2025-07-22

4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Ethyl-1-piperazinyl)-3-fluoro-benzenamine
    • 3-fluoro-4-(4-ethylpiperazin-1-yl)aniline
    • 4-(4-Ethylpiperazin-1-yl)-3-fluoroaniline
    • 4-(4-Ethyl-1-piperazinyl)-3-fluoroaniline
    • 4-(4-ethyl-piperazin-1-yl)-3-fluoro-phenylamine
    • 4-(4-ethylpiperazinyl)-3-fluorophenylamine
    • C12H18FN3
    • IRLDCHVGDGNGFK-UHFFFAOYSA-N
    • STL412500
    • SBB027113
    • PB32660
    • AK165344
    • ST096041
    • BC4172403
    • Y4421
    • 4-(4
    • 4-(4-Ethyl-1-piperazinyl)-3-fluorobenzenamine (ACI)
    • 4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine
    • MDL： MFCD08699561
    • Inchi： 1S/C12H18FN3/c1-2-15-5-7-16(8-6-15)12-4-3-10(14)9-11(12)13/h3-4,9H,2,5-8,14H2,1H3
    • InChI Key： IRLDCHVGDGNGFK-UHFFFAOYSA-N
    • SMILES： FC1C(N2CCN(CC)CC2)=CC=C(N)C=1

Computed Properties

  • Exact Mass: 223.14800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Topological Polar Surface Area: 32.5

Experimental Properties

  • PSA: 32.50000
  • LogP: 2.13390

4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine Pricemore >>

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4-(4-Ethylpiperazin-1-yl)-3-fluoroaniline; .
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 €121.20 2023-04-22
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AB453842-10 g
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AB453842-25 g
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AB453842-100 g
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AB453842-250 g
4-(4-Ethylpiperazin-1-yl)-3-fluoroaniline; .
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TRC
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4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine Production Method

Production Method 1

5308-25-8 5308-25-8
369-34-6 369-34-6
873537-27-0 873537-27-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  12 h, 90 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Ethyl acetate ;  6 h, 100 psi, rt
Reference
Design, synthesis and antitubercular evaluation of novel series of N-[4-(piperazin-1-yl)phenyl]cinnamamide derivatives
Patel, Kavitkumar N.; et al, European Journal of Medicinal Chemistry, 2014, 75, 43-56

Production Method 2

694501-34-3 694501-34-3
873537-27-0 873537-27-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Ethyl acetate ;  6 h, 100 psi, rt
Reference
Design, synthesis and antitubercular evaluation of novel series of N-[4-(piperazin-1-yl)phenyl]cinnamamide derivatives
Patel, Kavitkumar N.; et al, European Journal of Medicinal Chemistry, 2014, 75, 43-56

4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine Raw materials

4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine Preparation Products

4-(4-ethyl-1-piperazinyl)-3-fluoro-benzenamine Related Literature

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